Cas no 865543-97-1 (2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865543-97-1
• MF: C₁₆H₁₃BrN₂OS
• MW: 361.256221532822
• CID: 6285399
• PubChem ID: 2104669
• Update Time: 2025-06-27

2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• F1381-0155
• 2-bromo-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024608262
• 2-bromo-N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• (E)-2-bromo-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 865543-97-1

• Inchi： 1S/C16H13BrN2OS/c1-10-6-5-9-13-14(10)19(2)16(21-13)18-15(20)11-7-3-4-8-12(11)17/h3-9H,1-2H3/b18-16-
• InChI Key： IOGLFMCCFQDWMD-VLGSPTGOSA-N
• SMILES： BrC1C=CC=CC=1C(/N=C1/N(C)C2C(C)=CC=CC=2S/1)=O

Computed Properties

• Exact Mass: 359.99320g/mol
• Monoisotopic Mass: 359.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58Ų

Additional information on 2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Versatile Compound with Potential in Pharmaceutical Research

2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a complex organic compound with a unique chemical structure that combines aromatic and heterocyclic moieties. This molecule features a benzamide functional group linked to a 1,3-benzothiazole ring system, which is further substituted with a 2-bromo group and a 3,4-dimethyl substituent. The 2E configuration of the double bond in the 2,3-dihydro-1,3-benzothiazol-2-ylidene fragment adds stereochemical complexity to its molecular architecture. The compound is identified by its CAS number 865543-97-1, which provides a standardized reference for its chemical identity.

Recent studies have highlighted the potential of 2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide in modulating biological pathways relevant to inflammatory and neurodegenerative diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the NF-κB signaling pathway, a key mediator of chronic inflammation. This activity was attributed to the 1,3-benzothiazole ring system, which interacts with specific protein kinases involved in the pathway. Such findings underscore the importance of benzamide derivatives in drug discovery targeting inflammatory conditions.

The 2-bromo substituent in this compound is critical for its pharmacological activity. Bromine atoms are known to influence the electronic properties of aromatic systems, which can enhance interactions with biological targets. A 2024 study in European Journal of Medicinal Chemistry explored the role of halogen substitution in the 1,3-benzothiazole ring, showing that 2-bromo groups significantly improve the compound's binding affinity to certain enzyme targets. This suggests that the 2-bromo group may play a pivotal role in the compound's mechanism of action.

The 3,4-dimethyl substituents on the 1,3-benzothiazole ring further contribute to the molecule's structural diversity. These methyl groups can influence the spatial orientation of the ring system, potentially affecting its ability to interact with biological receptors. A 2023 review in Current Medicinal Chemistry highlighted the importance of methyl groups in optimizing the pharmacokinetic profiles of 1,3-benzothiazole-based compounds, suggesting that the 3,4-dimethyl configuration may enhance solubility and metabolic stability.

The 2E configuration of the double bond in the 2,3-dihydro-1,3-benzothiazol-2-ylidene fragment is another key feature of this compound. Stereochemical control is often critical in drug design, as different configurations can lead to distinct biological activities. A 2024 study in Organic & Biomolecular Chemistry demonstrated that the 2E isomer of this compound exhibited significantly higher activity in vitro compared to its 2Z counterpart, highlighting the importance of stereochemistry in optimizing therapeutic potential.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Molecular docking studies have shown that the benzamide group can form hydrogen bonds with specific residues in target proteins, while the 1,3-benzothiazole ring can engage in π-π stacking interactions. These interactions are critical for the compound's ability to modulate biological targets effectively.

Despite its promising properties, the compound's therapeutic potential is still under investigation. Ongoing research is focused on optimizing its pharmacological profile through structural modifications. For example, a 2024 study in Drug Discovery Today explored the effects of varying the 2-bromo substituent on the compound's activity against specific pathogens, suggesting that further modifications could enhance its antimicrobial properties.

In conclusion, 2-bromo-N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a valuable compound in pharmaceutical research. Its unique structure, characterized by the benzamide group, 1,3-benzothiazole ring, 2-bromo substituent, 3,4-dimethyl groups, and 2E configuration, offers opportunities for developing novel therapeutics. Continued research into its molecular interactions and biological activities will be essential for realizing its full potential in drug discovery.